Cas no 61737-77-7 (Propanal, 3-chloro-2-methyl-)

• Product Name: Propanal, 3-chloro-2-methyl-
• CAS No: 61737-77-7
• MF: C₄H₇ClO
• MW: 106.550780534744
• CID: 1629029
• Update Time: 2024-09-12

Propanal, 3-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-chloro-2-methyl-
• 3-chloro-2-methyl-propionaldehyde

• Inchi： 1S/C4H7ClO/c1-4(2-5)3-6/h3-4H,2H2,1H3
• InChI Key： MIGQGYPWOONPRH-UHFFFAOYSA-N
• SMILES： C(=O)C(C)CCl

Computed Properties

• Exact Mass: 106.01861
• Monoisotopic Mass: 106.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07